Cas no 1804273-66-2 (2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole)

• Product Name: 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole
• CAS No: 1804273-66-2
• MF: C₈H₃BrF₄N₂O
• MW: 299.019834756851
• CID: 4824559
• Update Time: 2025-10-29

2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole

• Inchi： 1S/C8H3BrF4N2O/c9-7-14-3-1-2-4(16-8(11,12)13)5(10)6(3)15-7/h1-2H,(H,14,15)
• InChI Key： LOAXFZHKYLLJDJ-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=C(C=CC=2N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 3.8
• Topological Polar Surface Area: 37.9

Additional information on 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole

Introduction to 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole (CAS No. 1804273-66-2)

2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole, with the chemical identifier CAS No. 1804273-66-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of this compound, particularly the presence of bromine, fluoro, and trifluoromethoxy substituents, endow it with unique chemical properties that make it a valuable scaffold for further chemical modifications and biological investigations.

The benzimidazole core is a privileged structure in medicinal chemistry, widely recognized for its role in various therapeutic applications. Compounds derived from benzimidazole have been successfully employed in the treatment of parasitic infections, cancer, and other diseases. The introduction of halogen atoms, such as bromine and fluorine, into the benzimidazole ring enhances the compound's reactivity and binding affinity to biological targets. Specifically, the bromo substituent can participate in cross-coupling reactions, while the fluoro group can influence metabolic stability and pharmacokinetic properties. The trifluoromethoxy moiety further modulates the electronic distribution of the molecule, potentially improving its interaction with biological receptors.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex benzimidazole derivatives like 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole. These synthetic strategies often involve multi-step processes that require precise control over reaction conditions to achieve high yields and purity. The compound's versatility as a building block has been exploited in various drug discovery campaigns, where it serves as a precursor for more elaborate structures. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at specific positions on the benzimidazole ring, expanding its chemical space for biological evaluation.

In the realm of drug discovery, 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole has been investigated for its potential as an inhibitor of enzymes and receptors involved in disease pathways. The structural motif is particularly relevant in oncology research, where benzimidazole derivatives have shown promise as kinase inhibitors. The combination of halogenated substituents enhances the compound's ability to interact with metal ions and aromatic residues in protein targets, leading to potent inhibition. Preclinical studies have demonstrated that such modifications can improve binding affinity and selectivity over off-target proteins.

The pharmacological profile of 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole has been explored through both computational modeling and experimental assays. Molecular docking studies have been instrumental in predicting how this compound might bind to specific biological targets, such as protein kinases or transcription factors. These virtual screening approaches help prioritize compounds for further experimental validation, reducing the time and cost associated with hit identification. Additionally, high-throughput screening (HTS) techniques have been utilized to assess the activity of this compound against large libraries of biological targets, identifying novel therapeutic opportunities.

The synthesis and characterization of 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole have also contributed to our understanding of halogenated heterocycles in medicinal chemistry. NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and conformational preferences. These analytical techniques provide critical insights into how structural features influence chemical reactivity and biological activity. For example, computational studies have revealed that the electronic environment around the bromine atom is conducive to participation in electrophilic aromatic substitution reactions, which can be harnessed for further derivatization.

Future directions in the study of 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole may involve exploring its role in modulating immune responses or as a component of combination therapies. The growing interest in immunooncology has prompted researchers to develop small molecules that can enhance anti-tumor immune responses without significant toxicity. Benzimidazole derivatives have shown promise in this area due to their ability to interact with immune cell receptors and signaling pathways. Additionally, structure-based drug design approaches could be used to optimize this compound further by introducing additional functional groups that improve its pharmacological properties.

The industrial application of 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole is also an area of active interest. Pharmaceutical companies are increasingly investing in scalable synthetic routes for complex heterocyclic compounds like this one to support preclinical development programs. Process optimization efforts focus on minimizing waste generation while maintaining high product quality standards. Green chemistry principles are being integrated into these processes to ensure sustainability throughout the drug development lifecycle.

In conclusion, 2-Bromo-4-fluoro-5-trifluoromethoxy-1H-benzimidazole (CAS No 1804273 -66 - 2) represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential therapeutic applications . Its unique combination of halogen substituents makes it an attractive scaffold for further exploration , both academically and industrially . As research continues , we can expect new insights into its biological activities , synthetic possibilities , and industrial relevance . This compound exemplifies how targeted molecular design can lead to innovative solutions for human health challenges .